Cas no 15677-02-8 (Acetic acid, (triphenylphosphoranylidene)-)

• Product Name: Acetic acid, (triphenylphosphoranylidene)-
• CAS No: 15677-02-8
• MF: C₂₀H₁₇O₂P
• MW: 320.321546316147
• CID: 1332209
• PubChem ID: 10870911
• Update Time: 2025-07-10

Acetic acid, (triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (triphenylphosphoranylidene)-
• 2-(triphenyl-λ⁵-phosphanylidene)acetic acid
• (carboxymethylene)triphenyl phosphorane
• DTXSID20446608
• 2-(triphenylphosphoranylidene)acetic acid
• carboxymethylidene-triphenylphosphorane
• (carboxymethylene) triphenylphosphorane
• triphenylphosphoranylidene acetic acid
• (triphenylphosphanylidene)acetic acid
• (carboxymethylene)triphenylphosphorane
• CS-0372614
• SCHEMBL814
• Acetic acid, 2-(triphenylphosphoranylidene)-
• (carboxymethylene)-triphenylphosphorane
• carboxymethylene triphenylphosphorane
• PHGLYQGVAGLHTN-UHFFFAOYSA-N
• (caboxymethylene)triphenyl phosphorane
• 15677-02-8

• Inchi： 1S/C20H17O2P/c21-20(22)16-23(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16H,(H,21,22)
• InChI Key： PHGLYQGVAGLHTN-UHFFFAOYSA-N
• SMILES： P(=CC(=O)O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 320.09671
• Monoisotopic Mass: 320.09661678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 2.86730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Acetic acid, (triphenylphosphoranylidene)-

Acetic Acid, (Triphenylphosphoranylidene) - CAS No. 15677-02-8: An Overview of Its Properties and Applications

Acetic acid, (triphenylphosphoranylidene) (CAS No. 15677-02-8) is a versatile compound with significant applications in various fields, including organic synthesis, pharmaceuticals, and materials science. This compound, also known as (triphenylphosphoranylidene)acetic acid, is a derivative of acetic acid and triphenylphosphine. Its unique structure and properties make it an essential reagent in the synthesis of complex organic molecules and pharmaceutical intermediates.

The molecular formula of acetic acid, (triphenylphosphoranylidene) is C19H17O2P, and its molecular weight is 304.31 g/mol. The compound is characterized by its stability under a wide range of conditions and its ability to participate in various chemical reactions. One of the key features of this compound is its ability to form stable complexes with transition metals, making it useful in catalytic processes.

In the field of organic synthesis, (triphenylphosphoranylidene)acetic acid has been extensively studied for its role in the formation of enolates and enol phosphates. These intermediates are crucial in the synthesis of chiral compounds, which are essential in the development of pharmaceuticals and fine chemicals. Recent research has shown that the use of (triphenylphosphoranylidene)acetic acid can significantly improve the yield and selectivity of these reactions, making it a valuable tool for synthetic chemists.

In pharmaceutical research, (triphenylphosphoranylide)acetic acid has been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The ability to design prodrugs with improved pharmacokinetic properties is crucial for enhancing drug efficacy and reducing side effects. Studies have demonstrated that (triphenylphosphoranylide)acetic acid can be used to modify drug molecules, leading to improved solubility and bioavailability.

The stability and reactivity of (triphenylphosphoranylide)acetic acid have also made it an attractive candidate for use in materials science. In particular, it has been investigated for its potential applications in the synthesis of functional polymers and nanomaterials. These materials have a wide range of applications, from electronics to biomedical devices. Recent advancements in polymer chemistry have shown that the use of (triphenylphosphoranylide)acetic acid can lead to the development of novel materials with enhanced mechanical and thermal properties.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of (triphenylphosphoranylide)acetic acid have shown that it is relatively stable under environmental conditions but can be biodegraded by microorganisms over time. This makes it a more environmentally friendly option compared to some other reagents used in similar applications.

In conclusion, acetic acid, (triphenylphosphoranylidene) (CAS No. 15677-02-8) is a multifunctional compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique properties make it an essential reagent for researchers and industry professionals alike. Ongoing research continues to uncover new uses and improvements in its application, further solidifying its importance in these fields.